Cas no 1160823-78-8 ((4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane))

• Product Name: (4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane)
• CAS No: 1160823-78-8
• MF: C₃₂H₅₄O₂S₂Sn₂
• MW: 772.319965839386
• MDL: MFCD20275089
• CID: 834909
• PubChem ID: 354335562
• Update Time: 2025-10-31

(4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

• (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
• (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']-dithiophene-2,6-diyl)bis(trimethylstannane)
• 4,8-Bis[(2-ethylhexyl)oxy]-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
• i>:4,5-<i>b'<
• 1,1′-[4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b′]dithiophene-2,6-diyl]bis[1,1,1-trimethyl]stannane
• 2,6-Bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b′]dithiophene
• 4,8-Bis(2-ethylhexyloxy)-2,6-bis(trimethylstannanyl)-4,8-dihydro-1,5-dithia-s-indacene
• BDT-ditin
• [4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis(trimethylstannane)
• XXMOZDBOAIICDA-UHFFFAOYSA-N
• C32H54O2S2Sn2
• 2652AA
• AK123222
• ST24034523
• (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b
• 1,1'-[4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b
• 4,8-Bis[(2-ethylhexyl)oxy]-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dith
• 1,1'-[4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[1,1,1-trimethylstannane]
• {4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']bisthiene-2,6-diyl}bis(trimethyl
• {2,8-BIS[(2-ETHYLHEXYL)OXY]-11-(TRIMETHYLSTANNYL)-4,10-DITHIATRICYCLO[7.3.0.0(3),?]DODECA-1(9),2,5,7,11-PENTAEN-5-YL}TRIMETHYLSTANNANE
• AC-33736
• SCHEMBL3019106
• CS-W004519
• 2,6-Bis(2MeSn)-4,8-bis(2-EH)benzo[1,2-b:4,5-b']dithiophene
• 4 pound not8-Bis[(2-ethylhexyl)oxy]-2 pound not6-bis(trimethylstannyl)benzo[1 pound not2-b:4 pound not5-b']dithiophene
• DB-060839
• 2,6-Bis(trimethylstannyl)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene
• {4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']bisthiene-2,6-diyl}bis(trimethylstannane)
• 4,8-bis[(2-ethylhexyl)oxy]-2,6-bis(1,1,1-trimethyl-stannanyl)benzo[1,2-b:4,5-b']dithiophene
• SY100667
• AKOS016011971
• DTXSID70729039
• [4,8-bis(2-ethylhexoxy)-2-trimethylstannylthieno[2,3-f][1]benzothiol-6-yl]-trimethylstannane
• 2,6-Bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene, 99% (HPLC)
• [4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b inverted exclamation mark ]dithiophene-2,6-diyl]bis(trimethylstannane)
• 4,8-Bis[(2-ethylhexyl)oxy]-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene, >97.0%(HPLC)
• 2,6-Bis(trimethylstannyl)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene, 99.5% (HPLC)
• B5490
• 2,6-Bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene
• 1160823-78-8
• MFCD20275089
• (4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane)

• MDL： MFCD20275089
• Inchi： 1S/C26H36O2S2.6CH3.2Sn/c1-5-9-11-19(7-3)17-27-23-21-13-15-30-26(21)24(22-14-16-29-25(22)23)28-18-20(8-4)12-10-6-2;;;;;;;;/h13-14,19-20H,5-12,17-18H2,1-4H3;6*1H3;;
• InChI Key： XXMOZDBOAIICDA-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2C(=C3C(C=C(S3)[Sn](C)(C)C)=C(C=2S1)OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 772.16033g/mol
• Monoisotopic Mass: 774.16093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: No data available
• Melting Point: 70-75 °C
• Boiling Point: 665.1±65.0 °C at 760 mmHg
• Flash Point: 356.0±34.3 °C
• Vapor Pressure: No data available

(4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H310+H330-H410
• Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3146 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 45
• Hazardous Material Identification：
• PackingGroup：I
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'-dithiophene-2,6-diyl)bis(trimethylstannane)

Introduction to (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b'-dithiophene-2,6-diyl))bis(trimethylstannane) and Its Significance in Modern Chemical Research

The compound with the CAS number 1160823-78-8 and the product name (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b'-dithiophene-2,6-diyl))bis(trimethylstannane) represents a fascinating intersection of organic chemistry and materials science. This organotin compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including organic electronics and photovoltaic devices. The molecular architecture of this compound, featuring a benzo[1,2-b:4,5-b'-dithiophene] core conjugated with ethylhexyl ether side chains and terminated with trimethylstannane groups, endows it with exceptional electronic and thermal characteristics.

In the realm of organic semiconductors, this compound has been extensively studied for its ability to form stable and efficient charge transport materials. The benzo[1,2-b:4,5-b'-dithiophene] core is a well-known building block in the design of π-conjugated systems, known for its high charge mobility and tunable energy levels. The introduction of ethylhexyl ether side chains enhances the solubility of the compound without compromising its electronic properties, making it an ideal candidate for solution-processable organic electronic devices.

Recent research has highlighted the compound's potential in the development of organic photovoltaic (OPV) cells. The extended π-conjugation system of benzo[1,2-b:4,5-b'-dithiophene] allows for efficient absorption of sunlight across a broad spectrum. Additionally, the trimethylstannane groups facilitate easy functionalization and integration into various device architectures. Studies have demonstrated that this compound can be used as an active layer in OPV cells, achieving power conversion efficiencies comparable to state-of-the-art materials. The stability of the compound under ambient conditions further adds to its appeal for practical applications.

The synthesis of (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b'-dithiophene-2,6-diyl))bis(trimethylstannane) involves a multi-step process that requires precise control over reaction conditions. The benzo[1,2-b:4,5-b'-dithiophene] core is typically synthesized through a series of cyclization reactions involving 4-oxy-3-hexen-2-one derivatives. Subsequent functionalization with ethylhexanol introduces the ether side chains, which are crucial for enhancing solubility. Finally, the introduction of trimethylstannane groups is achieved through a stannylation reaction using trimethyltin chloride or other suitable organotin reagents.

The role of organotin compounds in modern chemical research extends beyond their use as intermediates in organic synthesis. They have also been explored as catalysts and ligands in various chemical transformations. The trimethylstannane groups in (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b'-dithiophene-2,6-diyl))bis(trimethylstannane) can be selectively removed under specific conditions to generate reactive intermediates that participate in cross-coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules and have found widespread applications in pharmaceuticals and agrochemicals.

The electronic properties of this compound have been thoroughly investigated using various spectroscopic techniques such as UV-Vis spectroscopy and cyclic voltammetry. These studies have revealed that the energy levels of the benzo[1,2-b:4,5-b'-dithiophene] core can be precisely tuned by modifying the substituents on the ethylhexyl ether side chains. This tunability is crucial for optimizing the performance of organic electronic devices such as transistors and diodes.

In conclusion, (4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b'-dithiophene-2,6-diyl))bis(trimethylstannane) represents a significant advancement in the field of organic materials science. Its unique structural features and exceptional electronic properties make it a valuable material for various applications ranging from organic electronics to photovoltaic devices. As research continues to uncover new possibilities for this compound and its derivatives, its importance in modern chemical research is likely to grow even further.